Cas no 15514-86-0 (8,12,14-Eicosatrienoicacid, 11-hydroxy-)

8,12,14-Eicosatrienoicacid, 11-hydroxy- structure
15514-86-0 structure
Product Name:8,12,14-Eicosatrienoicacid, 11-hydroxy-
CAS No:15514-86-0
MF:C20H34O3
MW:322.48216676712
CID:141960
PubChem ID:6449982
Update Time:2025-04-19

8,12,14-Eicosatrienoicacid, 11-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 8,12,14-Eicosatrienoicacid, 11-hydroxy-
    • 11-hydroxy-8,12,14-eicosatrienoic acid
    • 11-hydroxyicosa-8,12,14-trienoic acid
    • (8E,12E,14E)-11-hydroxyicosa-8,12,14-trienoic acid
    • 15514-86-0
    • SCHEMBL9220713
    • 8,12,14-Eicosatrienoic acid, 11-hydroxy-
    • Inchi: 1S/C20H34O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h7,10-11,13-14,16,19,21H,2-6,8-9,12,15,17-18H2,1H3,(H,22,23)/b10-7+,14-11+,16-13+
    • InChI Key: JNXXVEYCRGFXTN-XRSYJNBKSA-N
    • SMILES: OC(/C=C/C=C/CCCCC)C/C=C/CCCCCCC(=O)O

Computed Properties

  • Exact Mass: 322.25079494g/mol
  • Monoisotopic Mass: 322.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 57.5Ų
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